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Compound of Interest

Compound Name: Brequinar Sodium

Cat. No.: B1667779

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of Brequinar
Sodium, a potent inhibitor of dihydroorotate dehydrogenase (DHODH), for cell culture
applications. Adherence to these guidelines will ensure solution integrity and experimental
reproducibility.

Introduction

Brequinar Sodium (also known as DuP-785 or NSC 368390) is a highly selective and potent
inhibitor of the mitochondrial enzyme dihydroorotate dehydrogenase (DHODH), a key enzyme
in the de novo pyrimidine biosynthesis pathway.[1][2][3] By inhibiting DHODH, Brequinar
Sodium depletes the intracellular pool of pyrimidines, which are essential for DNA and RNA
synthesis, thereby arresting cell proliferation and inducing differentiation in certain cancer cell
lines.[1] Its mechanism of action makes it a valuable tool for studying cancer metabolism,
immunology, and virology.

Materials and Reagents

e Brequinar Sodium powder (Molecular Weight: 397.35 g/mol )

» Dimethyl sulfoxide (DMSO), cell culture grade, sterile
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e Phosphate-buffered saline (PBS), sterile

e Cell culture medium (e.g., RPMI-1640, DMEM)

 Sterile conical tubes (15 mL and 50 mL)

» Sterile serological pipettes

« Sterile syringe filters (0.22 pm)

» Sterile microcentrifuge tubes for aliquoting

o Personal protective equipment (lab coat, gloves, safety glasses)
Quantitative Data Summary

The following tables summarize key quantitative data for Brequinar Sodium.

Table 1. Physicochemical Properties and Solubility

Property Value Source(s)
Molecular Weight 397.35 g/mol

Solubility in DMSO Up to 100 mM (39.73 mg/mL)

Solubility in Water Up to 100 mM (39.73 mg/mL)

Table 2: Biological Activity

Parameter Value Cell Line/System Source(s)

DHODH enzyme

ICso ~20 nM o

activity
ICso 5.2nM Human DHODH
ICso 0.26 uM Cell proliferation
EDso ~1 pM AML cell lines
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Experimental Protocols

Preparation of a 10 mM Brequinar Sodium Stock
Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used
solvent for cell culture experiments.

Protocol Steps:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
maintain the sterility of the stock solution.

o Weighing Brequinar Sodium: Accurately weigh the desired amount of Brequinar Sodium
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.97 mg of
Brequinar Sodium (Molecular Weight = 397.35 g/mol ).

 Dissolution in DMSO:
o Add the weighed Brequinar Sodium powder to a sterile conical tube.

o Add the appropriate volume of sterile, cell culture grade DMSO. For a 10 mM stock, add 1
mL of DMSO for every 3.97 mg of powder.

o Gently vortex or sonicate the solution to ensure complete dissolution. Some sources
suggest that slight warming (e.g., to 60°C) may be necessary if precipitation is observed,
however, for DMSO, ultrasonic treatment is generally sufficient.

o Sterile Filtration:

o To ensure the stock solution is free of any microbial contamination, filter it through a 0.22
pum sterile syringe filter into a new sterile conical tube.

 Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.
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o Store the aliquots at -20°C or -80°C for long-term storage. Stock solutions in DMSO are
stable for at least 6 months at -20°C and up to 1 year at -80°C.

Preparation of Working Solutions for Cell Culture

Protocol Steps:

e Thawing the Stock Solution: Thaw a single aliquot of the 10 mM Brequinar Sodium stock
solution at room temperature.

¢ Dilution in Culture Medium:

o Dilute the stock solution directly into the pre-warmed cell culture medium to achieve the
desired final concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o For example, to prepare 10 mL of culture medium with a final Brequinar Sodium
concentration of 1 uM, add 1 pL of the 10 mM stock solution to 10 mL of medium.

e Immediate Use: Use the freshly prepared working solution immediately for treating cells. Do
not store diluted aqueous solutions for more than one day.

Visualizations
Signaling Pathway of Brequinar Sodium

Caption: Mechanism of action of Brequinar Sodium.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Brequinar Sodium stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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